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Compound of Interest

Compound Name: Lamivudine salicylate

Cat. No.: B7908371 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lamivudine is a potent nucleoside reverse transcriptase inhibitor (NRTI) essential in the

treatment of HIV/AIDS and chronic hepatitis B.[1][2] Salicylic acid is identified as a process-

related impurity (Lamivudine impurity C) in the Active Pharmaceutical Ingredient (API).[1]

Therefore, accurate and precise quantification of Lamivudine and its related substances, such

as salicylic acid, is critical for quality control and regulatory compliance in pharmaceutical

development and manufacturing. The preparation of accurate standard solutions is the

foundational step for reliable analytical results obtained through methods like High-

Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry. This

document provides detailed protocols for the preparation of Lamivudine and salicylic acid

standard solutions for analytical purposes.

Physicochemical Data and Solubility
Successful preparation of standard solutions begins with understanding the solubility of the

analytes. Lamivudine and salicylic acid exhibit solubility in a range of common organic solvents,

with methanol being a suitable common solvent for both compounds.[1]
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Compound Solvent Solubility

Lamivudine Methanol Soluble[1]

Water Soluble[1][3]

Dimethyl Sulfoxide (DMSO) ~20 mg/mL[4]

Dimethyl Formamide (DMF) ~20 mg/mL[4]

Ethanol ~0.5 mg/mL[4]

Phosphate Buffered Saline

(PBS, pH 7.2)
~3 mg/mL[4]

Salicylic Acid Methanol Soluble[1]

Ethyl Acetate Soluble[1]

Acetonitrile Soluble[1]

Tetrahydrofuran Soluble[1]

Experimental Protocols
Materials and Reagents

API: Lamivudine Reference Standard (RS), Salicylic Acid Reference Standard

Solvents: HPLC grade Methanol, HPLC grade Water, Acetonitrile (HPLC grade)

Buffers: Ammonium Acetate, Potassium Dihydrogen Phosphate, Acetic Acid, Phosphoric Acid

Equipment: Analytical balance, Volumetric flasks (Class A: 10 mL, 50 mL, 100 mL),

Micropipettes, Sonicator, pH meter, Magnetic stirrer, 0.22 µm or 0.45 µm membrane filters.

Protocol 1: Preparation of Standard Stock Solutions
This protocol describes the preparation of individual concentrated stock solutions of

Lamivudine and Salicylic Acid. Methanol is recommended as the primary solvent due to the

high solubility of both compounds.[1]
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1.1. Lamivudine Stock Solution (e.g., 1000 µg/mL):

Accurately weigh approximately 25 mg of Lamivudine Reference Standard.

Transfer the weighed standard into a 25 mL volumetric flask.

Add approximately 15 mL of methanol to the flask.

Sonicate for 5-10 minutes or until the standard is completely dissolved.

Allow the solution to return to room temperature.

Make up the volume to the 25 mL mark with methanol.

Mix the solution thoroughly by inverting the flask multiple times.

1.2. Salicylic Acid Stock Solution (e.g., 1000 µg/mL):

Accurately weigh approximately 25 mg of Salicylic Acid Reference Standard.

Transfer the weighed standard into a 25 mL volumetric flask.

Follow steps 1.1.3 through 1.1.7 to dissolve and dilute the standard.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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